Cas no 178959-93-8 (Benzenethiol,3-(1-methylethyl)-)

Benzenethiol,3-(1-methylethyl)- structure
178959-93-8 structure
Product Name:Benzenethiol,3-(1-methylethyl)-
CAS No:178959-93-8
MF:C9H12S
MW:152.256581306458
MDL:MFCD11111067
CID:113022
PubChem ID:586400
Update Time:2025-10-28

Benzenethiol,3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol,3-(1-methylethyl)-
    • 3-propan-2-ylbenzenethiol
    • 3-(1-METHYLETHYL)-BENZENETHIOL
    • Benzenethiol, 3-(1-methylethyl)- (9CI)
    • 3-iso-Propylthiophenol
    • BENZENETHIOL, 3-(1-METHYLETHYL)-
    • 3-Isopropylbenzenethiol #
    • DTXSID90342981
    • 3-(propan-2-yl)benzene-1-thiol
    • AKOS006309015
    • AELUMDDQRLJQRX-UHFFFAOYSA-N
    • EN300-673741
    • SCHEMBL458729
    • 178959-93-8
    • 3-Isopropylthiophenol
    • MDL: MFCD11111067
    • Inchi: 1S/C9H12S/c1-7(2)8-4-3-5-9(10)6-8/h3-7,10H,1-2H3
    • InChI Key: AELUMDDQRLJQRX-UHFFFAOYSA-N
    • SMILES: SC1=CC=CC(=C1)C(C)C

Computed Properties

  • Exact Mass: 152.06606
  • Monoisotopic Mass: 152.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 98.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • PSA: 0

Benzenethiol,3-(1-methylethyl)- Pricemore >>

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